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Compound of Interest

Compound Name: 2-Ethyl-5-methylphenol

Cat. No.: B1664077 Get Quote

An In-depth Technical Guide to the Solubility of 2-Ethyl-5-methylphenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Ethyl-5-
methylphenol in various solvents. The information is curated for professionals in research,

scientific, and drug development fields, offering both quantitative data and detailed

experimental methodologies.

Core Concepts in Solubility
Solubility is a fundamental physicochemical property that dictates the extent to which a

compound, in this case, 2-Ethyl-5-methylphenol, can dissolve in a solvent to form a

homogeneous solution. This property is governed by the principle of "like dissolves like," where

substances with similar intermolecular forces tend to be miscible. The molecular structure of 2-
Ethyl-5-methylphenol, featuring both a polar hydroxyl (-OH) group and a non-polar aromatic

ring with ethyl and methyl substituents, results in a varied solubility profile across different types

of solvents. The hydroxyl group can participate in hydrogen bonding with polar solvents, while

the alkylated benzene ring favors interactions with non-polar or weakly polar organic solvents.

Quantitative Solubility Data
The solubility of 2-Ethyl-5-methylphenol has been determined in a range of solvents. The

following table summarizes the available quantitative data, providing a comparative reference
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for solvent selection in experimental and formulation work.

Solvent Temperature Solubility Data Type

Water 20 °C 8.3 g/L Experimental[1]

Water 25 °C 745.7 mg/L Estimated

Water Not Specified 2.07 g/L Predicted[2]

Water Not Specified 1421.71 mg/L
Predicted (EPA

T.E.S.T.)[3]

Water Not Specified 1714.6 mg/L Predicted[3]

Dimethyl Sulfoxide

(DMSO)
Not Specified

55 mg/mL (403.85

mM)
Experimental[4]

Methanol Not Specified Slightly Soluble Qualitative[5]

Chloroform Not Specified Slightly Soluble Qualitative[5]

Acetone Not Specified Soluble Qualitative[6][7]

Ethanol Not Specified
Higher solubility than

in water
Qualitative[8]

Ether Not Specified
Higher solubility than

in water
Qualitative[8]

Organic Solvents

(General)
Not Specified Highly Soluble Qualitative[1][8]

Note: The variability in water solubility data highlights the differences between experimental

measurements and various prediction models.

Factors Influencing Solubility
The solubility of 2-Ethyl-5-methylphenol is not a fixed value but is influenced by several

environmental and structural factors. Understanding these factors is crucial for its application in

various scientific contexts.
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Factors Affecting 2-Ethyl-5-methylphenol Solubility

2-Ethyl-5-methylphenol Properties Solvent Properties External Conditions

Molecular Structure
(Polar -OH, Non-polar Ring)

Solubility

Crystal Lattice Energy Polarity (Dielectric Constant) Hydrogen Bonding Capacity Temperature pH (for aqueous solutions) Pressure (minor effect for solids)
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Caption: Factors influencing the solubility of 2-Ethyl-5-methylphenol.

Experimental Protocol for Solubility Determination
The following section details a standardized experimental protocol for determining the solubility

of 2-Ethyl-5-methylphenol, based on the widely accepted shake-flask method, which is a

cornerstone for thermodynamic solubility measurement. This method is suitable for determining

the equilibrium solubility of a solid compound in a given solvent.

4.1. Principle

An excess amount of solid 2-Ethyl-5-methylphenol is added to a known volume of the solvent

of interest. The mixture is agitated at a constant temperature for a sufficient period to allow for

equilibrium to be reached between the dissolved and undissolved solute. After reaching

equilibrium, the saturated solution is separated from the excess solid, and the concentration of

the dissolved compound is determined using a suitable analytical technique.

4.2. Materials and Equipment

2-Ethyl-5-methylphenol (high purity)
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Solvent of interest (analytical grade)

Volumetric flasks

Screw-cap vials or flasks

Orbital shaker or magnetic stirrer with temperature control

Constant temperature bath or incubator

Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

pH meter (for aqueous solubility)

4.3. Procedure

Preparation of Saturated Solution:

Add an excess amount of 2-Ethyl-5-methylphenol to a series of vials containing a known

volume of the solvent. The excess solid should be clearly visible.

Seal the vials to prevent solvent evaporation.

Place the vials in a constant temperature bath or incubator on an orbital shaker.

Agitate the samples at a constant speed for a predetermined time (e.g., 24-48 hours) to

ensure equilibrium is reached.

Phase Separation:

After the equilibration period, allow the vials to stand undisturbed at the same temperature

to let the excess solid settle.

Carefully withdraw an aliquot of the supernatant.
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Separate the saturated solution from the undissolved solid by either centrifugation or

filtration. Filtration should be performed using a filter material that does not adsorb the

solute.

Analysis:

Prepare a series of standard solutions of 2-Ethyl-5-methylphenol of known

concentrations in the same solvent.

Generate a calibration curve by analyzing the standard solutions using a validated

analytical method (e.g., HPLC-UV or UV-Vis spectrophotometry).

Dilute the filtered saturated solution with the solvent to a concentration that falls within the

range of the calibration curve.

Analyze the diluted sample and determine the concentration of 2-Ethyl-5-methylphenol
from the calibration curve.

Calculate the original solubility by taking into account the dilution factor.

4.4. Data Reporting

The solubility should be reported in appropriate units, such as g/L, mg/mL, or mol/L, along with

the temperature at which the measurement was performed.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental determination of solubility

using the shake-flask method.
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Caption: Experimental workflow for solubility determination.

Conclusion
This technical guide provides essential solubility data and a detailed experimental protocol for

2-Ethyl-5-methylphenol. The compiled information serves as a valuable resource for

researchers and professionals engaged in activities where the solubility of this compound is a
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critical parameter. The provided methodologies and data can aid in solvent selection for

synthesis, purification, formulation development, and various analytical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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